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Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386 Get Quote

Butyl ethylcarbamate is an organic compound classified as a carbamate ester.

Table 1: Chemical Identifiers for Butyl Ethylcarbamate

Identifier Value

CAS Number 591-62-8[1]

IUPAC Name ethyl N-butylcarbamate[1]

Synonyms
N-Butylurethane, Ethyl N-butylcarbamate,

Butylcarbamic acid ethyl ester[1][2][3]

Molecular Formula C7H15NO2[1][3]

Molecular Weight 145.20 g/mol [1][3]

SMILES CCCCNC(=O)OCC[1]

InChI
InChI=1S/C7H15NO2/c1-3-5-6-8-7(9)10-4-2/h3-

6H2,1-2H3,(H,8,9)[1]

Table 2: Physicochemical Properties of Butyl Ethylcarbamate
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Property Value Source

Melting Point -22 °C [2][3]

Boiling Point 208-212 °C [2]

228.04 °C (estimate) [2][3]

Density 0.901 - 0.9434 g/cm³ [2][3]

Refractive Index 1.4278 [2][3]

pKa 13.02 ± 0.46 (Predicted) [2][3]

Solubility

Soluble in alcohol, ether, and

ketone solvents; almost

insoluble in water.

[2]

Appearance Colorless to light yellow liquid. [2]

Odor Special and spicy. [2]

Synthesis of Butyl Ethylcarbamate
A general method for the synthesis of butyl ethylcarbamate involves the reaction of ethyl

formate with butylamine.[2]

Experimental Protocol: General Synthesis
Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, combine

ethyl formate and butylamine.

Heating: Heat the reaction mixture under controlled temperature and pressure. The specific

conditions may vary and would require optimization.

Purification: After the reaction is complete, the crude product is purified by distillation to yield

butyl ethylcarbamate.[2]
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General Synthesis of Butyl Ethylcarbamate

Ethyl Formate +
Butylamine

Reaction
(Heating under Pressure) Distillation Butyl Ethylcarbamate

Click to download full resolution via product page

Caption: General synthesis workflow for butyl ethylcarbamate.

Analytical Methodology
Butyl carbamate is often used as an internal standard for the determination of ethyl carbamate

in various matrices, particularly in alcoholic beverages, by gas chromatography-mass

spectrometry (GC/MS).[4][5][6]

Experimental Protocol: Determination of Ethyl
Carbamate using Butyl Carbamate as an Internal
Standard
This protocol is adapted from methods for analyzing ethyl carbamate in alcoholic beverages.[4]

[6][7]

Sample Preparation:

Spike the sample with a known concentration of butyl carbamate as an internal standard.

For liquid samples like alcoholic beverages, dilute with water to approximately 40%

alcohol by volume.[6]

The sample is then passed through a solid-phase extraction (SPE) column (e.g.,

diatomaceous earth).[4][5]

Extraction:
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Elute the carbamates from the SPE column using a suitable solvent such as a hexane-

ethyl acetate mixture or dichloromethane.[4][6]

Concentration:

Concentrate the eluate using a rotary evaporator or a similar concentration system to

increase the analyte concentration.[4][7]

GC/MS Analysis:

Analyze the concentrated extract by GC/MS in selected ion monitoring (SIM) mode.

Typical GC column: Capillary fused silica column (e.g., 30m x 0.25 mm, 0.25 µm film

thickness).[7]

Carrier gas: Helium or Hydrogen.[7][8]

Injector and Detector Temperatures: Typically around 180-250°C for the injector and 220-

270°C for the transfer line/detector.[7][8]

Temperature Program: A temperature gradient is used to separate the analytes. For

example, start at 40-60°C, hold for a few minutes, then ramp up to 150-240°C.[7][8]

Mass Spectrometry: Monitor characteristic ions for ethyl carbamate (m/z 62, 74, 89) and

butyl carbamate (m/z 62, 74).[6]
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Analytical Workflow for Carbamate Determination

Sample Preparation
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Caption: Workflow for the analysis of carbamates in beverages.
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Applications
Butyl ethylcarbamate has several industrial and laboratory applications:

Organic Synthesis: It serves as an intermediate in the synthesis of other organic compounds.

[2]

Cosmetics: It may be used as a preservative and sunscreen agent in some cosmetic

formulations.[2]

Agriculture: It can be used in the preparation of certain pesticides and herbicides.[2]

Analytical Chemistry: Butyl carbamate is utilized as an internal standard for the quantification

of ethyl carbamate.[4][6]

Safety and Toxicology
Table 3: Safety and Hazard Information for Butyl Ethylcarbamate

Hazard Information Details Source

Acute Toxicity
LD50 (Intraperitoneal, Mouse):

250 mg/kg
[9]

Eye Irritation May cause eye irritation. [9]

Skin Contact

May be harmful if absorbed

through the skin and may

cause skin irritation.

[9]

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.

[9]

Ingestion May be harmful if swallowed. [9]

Flammability

Combustible liquid. Keep away

from heat, sparks, and open

flames.

[9]
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Handling Precautions:

Avoid contact with skin and eyes.[9]

Avoid inhalation of vapor or mist.[9]

Use in a well-ventilated area, such as a laboratory fume hood.[9]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

protective clothing.[2][9]

Store at room temperature in a suitable, closed container, protected from heat and ignition

sources.[9]

It is important to note that the related compound, ethyl carbamate, is classified as a Group 2A

carcinogen by the International Agency for Research on Cancer (IARC), meaning it is "probably

carcinogenic to humans".[10] While specific carcinogenicity data for butyl ethylcarbamate was

not found, caution should be exercised when handling this compound.

Biological Activity and Signaling Pathways
Specific signaling pathways for butyl ethylcarbamate are not well-documented in the available

literature. However, the broader class of carbamates is known for a range of biological

activities. Some carbamates have been investigated for their potential as antibacterial,

anticonvulsant, and anticancer agents.[11] For example, certain synthetic carbamates have

shown antimicrobial activity against various Gram-positive and Gram-negative bacteria.[11][12]

The biological effects of butyl ethylcarbamate would require specific investigation. The

genotoxicity and carcinogenic potential of the closely related ethyl carbamate are well-

established, and it is known to covalently bind to DNA.[13]

Due to the lack of specific information on signaling pathways for butyl ethylcarbamate, a

diagram for this section cannot be provided. Further research is needed to elucidate its specific

biological mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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